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Compound of Interest

Compound Name: 2-Methylbutanal-13C2

Cat. No.: B12366601 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Methylbutanal-13C2

Introduction
2-Methylbutanal-13C2 is the isotopically labeled form of 2-methylbutanal, an important

aldehyde in various fields, including flavor chemistry, metabolic studies, and as a biomarker.

The incorporation of two carbon-13 (¹³C) isotopes into the molecule makes it an ideal internal

standard for quantitative analysis by mass spectrometry. Stable heavy isotopes are frequently

used as tracers in drug development to elucidate pharmacokinetic and metabolic profiles.[1][2]

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 2-Methylbutanal-13C2 for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
The primary difference between 2-Methylbutanal-13C2 and its unlabeled counterpart is its

molecular weight, due to the presence of two heavy carbon isotopes. Other physical properties,

such as boiling point, density, and solubility, are expected to be nearly identical to the unlabeled

compound.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of 2-Methylbutanal-
13C2 and the unlabeled 2-Methylbutanal for comparison.
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Table 1: Properties of 2-Methylbutanal-13C2

Property Value Source

Molecular Formula C₃¹³C₂H₁₀O [2]

Molecular Weight 88.12 g/mol [2]

Canonical SMILES [13CH3][13CH2]C(C)C=O [2]

Table 2: Properties of Unlabeled 2-Methylbutanal

Property Value Source

CAS Number 96-17-3 [3]

Molecular Formula C₅H₁₀O [3][4]

Molecular Weight 86.13 g/mol [3][4]

Boiling Point 90-93 °C at 760 mmHg [3][4][5]

Density ~0.80 g/mL (at 20-25 °C) [4][5][6]

Flash Point 4 °C (39.2 °F) [5][7]

Water Solubility Slightly soluble [3][8]

Appearance Colorless to light yellow liquid [3][8]

Odor
Pungent, with cocoa and

coffee notes when diluted
[3][8]

Refractive Index ~1.39 at 20 °C [4][5]

Experimental Protocols
The synthesis of 2-Methylbutanal-13C2 would follow the established routes for the unlabeled

compound, starting from ¹³C-labeled precursors. The primary methods are the oxidation of the

corresponding alcohol and the hydroformylation of an alkene.
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Synthesis by Oxidation of 2-Methyl-1-butanol
This is a common and efficient method for producing 2-methylbutanal.[9][10] To synthesize the

¹³C₂ labeled variant, one would start with 2-Methyl-1-butanol labeled at the appropriate carbon

positions.

Methodology:

Charge the Reactor: A three-necked flask equipped with a mechanical stirrer, dropping

funnel, and thermometer is charged with (S)-(-)-2-methyl-1-butanol (¹³C₂ labeled), a catalyst

such as 2,2,6,6-tetramethylpiperidin-1-oxyl (TEMPO), dichloromethane (DCM) as the

solvent, and an aqueous solution of potassium bromide.[9]

Cooling: The mixture is vigorously stirred and cooled to approximately 0-10 °C using an ice

bath.[9]

Oxidant Addition: An aqueous solution of sodium hypochlorite (NaOCl), with pH adjusted to

around 9.5, is added dropwise while maintaining the reaction temperature below 15 °C.[9]

Reaction Monitoring: The reaction progress is monitored by gas chromatography (GC) or

thin-layer chromatography (TLC).

Workup: Once the reaction is complete, the organic phase is separated. The aqueous phase

is extracted with DCM. The combined organic layers are then washed sequentially with

aqueous hydrochloric acid containing potassium iodide, aqueous sodium thiosulfate, and

water.[9]

Purification: The final product is dried over anhydrous magnesium sulfate and purified by

distillation to yield 2-methylbutanal as a colorless oil.[9] Purity can be confirmed by GC

analysis.

Synthesis by Hydroformylation of 2-Butene
This industrial method involves the reaction of an alkene with carbon monoxide and hydrogen,

also known as the "oxo process."[11]

Methodology:
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Catalyst System: The reaction utilizes a transition metal catalyst, such as a rhodium or cobalt

complex (e.g., hydridocarbonyltris(triphenylphosphine) rhodium), in the presence of excess

triphenylphosphine ligand.[11]

Reaction Conditions: ¹³C-labeled 2-butene and ¹³C-labeled carbon monoxide are reacted

with hydrogen gas under pressure in a suitable solvent. The presence of excess ligand helps

to improve the selectivity for the branched aldehyde (2-methylbutanal) over the linear one (n-

pentanal).[11]

Purification: The resulting product mixture is separated and purified, typically by distillation,

to isolate the 2-methylbutanal-13C2.[12]

Logical and Pathway Diagrams
The following diagrams, rendered using Graphviz, illustrate key workflows and pathways

involving 2-Methylbutanal-13C2.
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General Synthesis and Purification Workflow for 2-Methylbutanal
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Workflow for Synthesis and Purification
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Simplified Maillard Reaction Pathway
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Maillard Reaction Leading to 2-Methylbutanal
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Workflow for Use as an Internal Standard
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Use of Labeled Compound as Internal Standard

Biological and Research Applications
2-Methylbutanal is a naturally occurring compound found as a metabolite in yeast

(Saccharomyces cerevisiae) and various plants.[4][8] Its presence is significant in the food and

beverage industry, where it contributes to the flavor profile of products like beer and bread

through the Maillard reaction and fermentation.[3][13]

Tracer in Metabolic Studies: As an isotopically labeled compound, 2-Methylbutanal-13C2 is

a valuable tool for tracing the metabolic fate of 2-methylbutanal and related compounds in
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biological systems.

Quantitative Analysis: Its primary use is as an internal standard for mass spectrometry-based

quantification of unlabeled 2-methylbutanal in complex matrices. This is crucial for accurate

measurements in flavor analysis, environmental monitoring, and clinical diagnostics.

Biomarker Detection: Unlabeled 2-methylbutanal has been identified as a volatile biomarker

for the detection of the uropathogen Proteus, highlighting its potential in non-invasive

disease diagnosis.[14]

Safety and Handling
The safety profile of 2-Methylbutanal-13C2 is considered identical to its unlabeled form. It is a

highly flammable liquid and vapor and requires careful handling in a well-ventilated area, away

from ignition sources.[15][16]

Table 3: Hazard Information for 2-Methylbutanal
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Hazard Statement Classification
Precautionary
Actions

Source

H225: Highly

flammable liquid and

vapour

Flammable Liquid,

Category 2

P210: Keep away

from heat, sparks,

open flames. P233:

Keep container tightly

closed. P241: Use

explosion-proof

equipment.

[15]

H315/H317: Causes

skin irritation/allergic

reaction

Skin Irritant/Sensitizer,

Category 1/2

P280: Wear protective

gloves. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.

[15]

H319: Causes serious

eye irritation

Eye Irritant, Category

2A

P280: Wear eye

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

[7]

H335: May cause

respiratory irritation
STOT SE, Category 3

P261: Avoid breathing

vapours. P271: Use

only outdoors or in a

well-ventilated area.

[15]

H411: Toxic to aquatic

life with long lasting

effects

Aquatic Hazard,

Chronic Category 2

P273: Avoid release to

the environment.
[16]

Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[7]
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Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids. Keep the

container tightly closed and store under an inert atmosphere as it can be air-sensitive.[8][16]

Spills: In case of a spill, remove all ignition sources. Absorb with an inert material (e.g., sand,

vermiculite) and dispose of it as hazardous waste.[15]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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